Cas no 860753-58-8 (5-Aminothiophen-3(2H)-one)

• Product Name: 5-Aminothiophen-3(2H)-one
• CAS No: 860753-58-8
• MF: C₄H₅NOS
• MW: 115.153599500656
• CID: 1089806
• PubChem ID: 67893879
• Update Time: 2025-11-01

5-Aminothiophen-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Aminothiophen-3(2H)-one
• 5-aminothiophen-3-one
• DTXSID80737766
• 860753-58-8
• J-516752
• AKOS022173312
• 5-amino-2,3-dihydrothiophen-3-one
• SCHEMBL9618415
• DB-296036

• Inchi： 1S/C4H5NOS/c5-4-1-3(6)2-7-4/h1H,2,5H2
• InChI Key： RHBSFSUVBVBPER-UHFFFAOYSA-N
• SMILES： S1C(=CC(C1)=O)N

Computed Properties

• Exact Mass: 115.00918496g/mol
• Monoisotopic Mass: 115.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.4Ų

Additional information on 5-Aminothiophen-3(2H)-one

5-Aminothiophen-3(2H)-one: A Versatile Compound in Modern Chemistry and Pharmacology

5-Aminothiophen-3(2H)-one (CAS No. 860753-58-8) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including organic synthesis, medicinal chemistry, and materials science. This article aims to provide a comprehensive overview of 5-Aminothiophen-3(2H)-one, highlighting its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

5-Aminothiophen-3(2H)-one is a heterocyclic compound with the molecular formula C₄H₅NOS. Its structure consists of a thiophene ring fused with an imine group, making it a valuable building block for the synthesis of more complex molecules. The presence of the amino group (-NH₂) and the thiophene ring imparts unique chemical reactivity and physical properties to this compound. For instance, the amino group can participate in various chemical reactions, such as acylation, alkylation, and condensation reactions, while the thiophene ring provides aromatic stability and electronic effects.

The physical properties of 5-Aminothiophen-3(2H)-one include a melting point of around 140-142°C and solubility in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a wide range of chemical processes and applications.

Synthesis Methods

The synthesis of 5-Aminothiophen-3(2H)-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 3-thiophenecarbaldehyde with ammonia or an amine derivative under appropriate conditions. For example, a typical synthesis involves the condensation of 3-thiophenecarbaldehyde with ammonium acetate in ethanol, followed by refluxing to form the desired product. This method is straightforward and yields high purity 5-Aminothiophen-3(2H)-one.

Another method involves the cyclocondensation of thiophene-3-carboxylic acid with hydrazine hydrate. This reaction proceeds via an intermediate hydrazide, which then undergoes intramolecular cyclization to form the final product. This method is particularly useful for large-scale synthesis due to its simplicity and high yield.

Applications in Organic Synthesis

5-Aminothiophen-3(2H)-one is widely used as a versatile building block in organic synthesis. Its reactivity allows it to be incorporated into a variety of functional molecules, including pharmaceuticals, dyes, and polymers. One notable application is in the synthesis of bioactive compounds. For example, recent studies have shown that derivatives of 5-Aminothiophen-3(2H)-one exhibit potent antimicrobial and antifungal activities. These derivatives are being investigated for their potential use in developing new therapeutic agents.

In addition to its biological applications, 5-Aminothiophen-3(2H)-one is also used in the synthesis of organic materials with unique electronic properties. For instance, conjugated polymers containing thiophene units have been developed for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the amino group in these polymers can enhance their solubility and processability, making them attractive candidates for various technological applications.

Mechanistic Studies and Reactivity

The reactivity of 5-Aminothiophen-3(2H)-one has been extensively studied using various spectroscopic techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into the mechanisms underlying its chemical transformations. For example, NMR spectroscopy has been used to monitor the formation of intermediates during the condensation reaction between 3-thiophenecarbaldehyde and ammonia.

Mechanistic studies have also revealed that the amino group in 5-Aminothiophen-3(2H)-one can act as a nucleophile or a base depending on the reaction conditions. This dual reactivity makes it a versatile starting material for synthetic chemists. Additionally, computational studies using density functional theory (DFT) have provided theoretical support for the observed reactivity patterns.

Clinical Relevance and Therapeutic Potential

The therapeutic potential of compounds derived from 5-Aminothiophen-3(2H)-one has been a focus of recent research efforts. Several studies have reported that these compounds exhibit promising biological activities against various diseases. For instance, derivatives of 5-Aminothiophen-3(2H)-one have shown potent anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways.

In another study, researchers found that certain derivatives of 5-Aminothiophen-3(2H)-one possess antitumor activity by inducing apoptosis in cancer cells. These findings suggest that further investigation into these compounds could lead to the development of new drugs for cancer therapy.

Beyond its direct therapeutic applications, < strong > 5 - Aminothiophen - 3 ( 2 H ) - one strong > has also been explored as a scaffold for drug delivery systems . For example , researchers have developed nanoparticles containing derivatives of this compound , which show improved bioavailability and targeted delivery to specific tissues . This approach could enhance the efficacy and reduce the side effects of existing drugs . p > p > article > response >